Cas no 1235451-38-3 (N-Boc-5-Bromo-2-pyrimidinemethanamine)

• Product Name: N-Boc-5-Bromo-2-pyrimidinemethanamine
• CAS No: 1235451-38-3
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• MDL: MFCD15071123
• CID: 1026068
• PubChem ID: 57345809
• Update Time: 2025-11-03

N-Boc-5-Bromo-2-pyrimidinemethanamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-5-Bromo-2-pyrimidinemethanamine
• tert-Butyl ((5-bromopyrimidin-2-yl)methyl)carbamate
• AK-32201
• ANW-45384
• BR-32201
• CTK8B4518
• KB-259936
• PB24184
• tert-butyl (5-bromopyrimidin-2-yl)methylcarbamate
• tert-butyl (5-bromopyrimidin-2-ylmethyl)carbamate
• X9568
• EN300-697275
• 1235451-38-3
• tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]carbamate
• Carbamic acid, N-[(5-bromo-2-pyrimidinyl)methyl]-, 1,1-dimethylethyl ester
• C10H14BrN3O2
• AS-34773
• tert-Butyl [(5-bromopyrimidin-2-yl)methyl]carbamate
• A890682
• MFCD15071123
• AKOS015920184
• DTXSID80720956
• CS-W022961
• tert-Butyl((5-bromopyrimidin-2-yl)methyl)carbamate
• SCHEMBL18591337
• Z1505695637
• DA-46891
• SY033108

• MDL： MFCD15071123
• Inchi： 1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-6-8-12-4-7(11)5-13-8/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： PJYCNAIIDIMDQQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CNC(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

N-Boc-5-Bromo-2-pyrimidinemethanamine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on N-Boc-5-Bromo-2-pyrimidinemethanamine

N-Boc-5-Bromo-2-pyrimidinemethanamine (CAS No. 1235451-38-3): A Comprehensive Overview

N-Boc-5-Bromo-2-pyrimidinemethanamine (CAS No. 1235451-38-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The Boc (tert-butoxycarbonyl) protecting group and the 5-bromo substitution on the pyrimidine ring are key functional groups that contribute to its chemical and biological properties.

The Boc protecting group is widely used in organic synthesis to temporarily block the amino functionality, allowing for selective reactions at other sites of the molecule. This protection strategy is crucial in multi-step syntheses, where the controlled deprotection of the amino group can be performed at a later stage. The 5-bromo substitution on the pyrimidine ring adds further complexity and reactivity, making N-Boc-5-Bromo-2-pyrimidinemethanamine a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of N-Boc-5-Bromo-2-pyrimidinemethanamine in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from N-Boc-5-Bromo-2-pyrimidinemethanamine exhibit potent antitumor activity against several cancer cell lines. The bromine substituent on the pyrimidine ring was found to enhance the binding affinity of these compounds to specific protein targets, thereby improving their therapeutic efficacy.

In addition to its potential in cancer therapy, N-Boc-5-Bromo-2-pyrimidinemethanamine has also shown promise in the treatment of neurological disorders. Research conducted at a leading pharmaceutical institute revealed that derivatives of this compound can effectively modulate neurotransmitter receptors, making them potential candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of pharmacological properties, including solubility, stability, and bioavailability.

The synthesis of N-Boc-5-Bromo-2-pyrimidinemethanamine typically involves a multi-step process that begins with the preparation of 5-bromopyrimidine followed by functionalization with an amino group and subsequent protection with the Boc group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

From a safety perspective, N-Boc-5-Bromo-2-pyrimidinemethanamine is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that brominated compounds can pose certain risks if not handled correctly. Therefore, appropriate personal protective equipment (PPE) and ventilation systems should be used during synthesis and handling.

In conclusion, N-Boc-5-Bromo-2-pyrimidinemethanamine (CAS No. 1235451-38-3) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential building block in the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use in treating various diseases, underscoring its significance in modern drug discovery efforts.